Cas no 2937144-99-3 (Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl-
• CAS No: 2937144-99-3
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 6788747
• Update Time: 2025-05-25

Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl-

• Inchi： 1S/C16H14N2O3/c1-10-8-18-9-11(7-13(16(19)20)15(18)17-10)12-5-3-4-6-14(12)21-2/h3-9H,1-2H3,(H,19,20)
• InChI Key： XDPNRPARSYPBRD-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2C=CC=CC=2OC)=CN2C=C(N=C21)C)(=O)O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• pka: -0.76±0.41(predicted)

Additional information on Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl-

Imidazo[1,2-a]pyridine-8-carboxylic Acid, 6-(2-Methoxyphenyl)-2-Methyl-

The compound Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl- (CAS No. 2937144-99-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile reactivity. The presence of the imidazo[1,2-a]pyridine core in this molecule provides a rigid and aromatic framework, while the 6-(2-methoxyphenyl) and 2-methyl substituents introduce additional functional groups that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the importance of imidazopyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. For instance, researchers have explored the potential of imidazo[1,2-a]pyridine-8-carboxylic acid derivatives as inhibitors of specific enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The 6-(2-methoxyphenyl) group in this compound has been shown to improve solubility and bioavailability, making it a promising candidate for further pharmacological studies.

In addition to its pharmaceutical applications, this compound has also garnered attention in the field of materials science. The imidazo[1,2-a]pyridine core exhibits excellent electron-withdrawing properties, making it suitable for use in organic electronics. Recent advancements in the synthesis of conjugated polymers incorporating this moiety have demonstrated enhanced charge transport properties, which could pave the way for more efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl- involves a multi-step process that typically begins with the preparation of the imidazopyridine skeleton. This is followed by functionalization with the methoxyphenyl and methyl groups through carefully designed substitution reactions. The optimization of these reaction conditions has been a focal point of recent research efforts, with chemists striving to achieve higher yields and better purity levels.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as UV irradiation or microbial activity, the imidazo[1,2-a]pyridine framework can undergo oxidative cleavage, leading to the formation of less complex aromatic compounds. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, Imidazo[1,2-a]pyridine-8-carboxylic acid, 6-(2-methoxyphenyl)-2-methyl- (CAS No. 2937144-99-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.